Cas no 1784794-66-6 ((2-(Difluoromethyl)pyridin-3-yl)methanamine)

• Product Name: (2-(Difluoromethyl)pyridin-3-yl)methanamine
• CAS No: 1784794-66-6
• MF: C₇H₈F₂N₂
• MW: 158.148628234863
• CID: 4812111
• Update Time: 2025-10-31

(2-(Difluoromethyl)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(Difluoromethyl)pyridin-3-yl)methanamine
• [2-(difluoromethyl)pyridin-3-yl]methanamine
• TQU0405
• 3-(Aminomethyl)-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H8F2N2/c8-7(9)6-5(4-10)2-1-3-11-6/h1-3,7H,4,10H2
• InChI Key： HGXOUCNAGNLHQR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 0.4
• Topological Polar Surface Area: 38.9

Additional information on (2-(Difluoromethyl)pyridin-3-yl)methanamine

Introduction to (2-(Difluoromethyl)pyridin-3-yl)methanamine (CAS No. 1784794-66-6)

(2-(Difluoromethyl)pyridin-3-yl)methanamine, also known by its CAS number 1784794-66-6, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a difluoromethyl group and a pyridine ring, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of (2-(Difluoromethyl)pyridin-3-yl)methanamine is defined by the presence of a difluoromethyl group attached to the 2-position of a pyridine ring, with an amino group attached to the methyl group. This configuration imparts specific chemical and biological properties that make it an attractive candidate for drug discovery and development. The difluoromethyl group, in particular, is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability.

Recent studies have highlighted the potential of (2-(Difluoromethyl)pyridin-3-yl)methanamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent activity against specific enzymes involved in cancer progression. These derivatives have shown promise in inhibiting key targets such as kinases and proteases, which are crucial for tumor growth and metastasis.

In addition to its anti-cancer properties, (2-(Difluoromethyl)pyridin-3-yl)methanamine has also been explored for its potential in treating neurological disorders. A study published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. These findings suggest that (2-(Difluoromethyl)pyridin-3-yl)methanamine could be a valuable lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of (2-(Difluoromethyl)pyridin-3-yl)methanamine has further contributed to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound, allowing for large-scale synthesis and structural modifications. One notable method involves the reaction of 2-bromopyridine with difluoroacetic acid followed by reductive amination, which yields high yields and purity levels.

Beyond its direct applications in drug discovery, (2-(Difluoromethyl)pyridin-3-yl)methanamine has also found use as an intermediate in the synthesis of other bioactive compounds. Its functional groups can be readily modified through various chemical transformations, enabling the creation of diverse molecular scaffolds with tailored biological activities. This versatility makes it an essential tool for medicinal chemists working on lead optimization and hit-to-lead processes.

The safety profile of (2-(Difluoromethyl)pyridin-3-yl)methanamine is another important consideration for its use in pharmaceutical development. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, (2-(Difluoromethyl)pyridin-3-yl)methanamine (CAS No. 1784794-66-6) represents a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features, synthetic accessibility, and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.